Cas no 22139-77-1 (Pinosylvin)

• Product Name: Pinosylvin
• CAS No: 22139-77-1
• MF: C₁₄H₁₂O₂
• MW: 212.2439
• MDL: MFCD00210544
• CID: 51978
• PubChem ID: 329758200
• Update Time: 2025-06-07

Pinosylvin Chemical and Physical Properties

Names and Identifiers

• Pinosylvin
• 5-[(E)-2-Phenylethenyl]-1,3-benzenediol
• trans-3,5-Dihydroxystilbene
• (E)-5-Styrylbenzene-1,3-diol
• 3,5-dihydroxystilbene
• 3,5-TRANS-DIHYDROXYSTILBENE
• Pisylvin
• (E)-3,5-Stilbenediol
• (E)-5-(2-Phenylethenyl)-1,3-benzenediol
• 5-Styrylresorcinol
• Pinosylvine
• 3,5-stilbenediol
• trans-pinosylvin
• 3,5-Stilbenediol, (E)-
• 5-(2-phenylethenyl)benzene-1,3-diol
• 881R434AIB
• 1,3-Benzenediol, 5-(2-phenylethenyl)-, (E)-
• 5-[(E)-2-phenylvinyl]benzene-1,3-diol
• 5-[(E)-2-phenylethenyl]benzene-1,3-diol
• 5-[(1E)-
• 5-(2-phenylethenyl)-1,3-benzenediol
• BCP18617
• AC-7928
• 5-(2-phenylvinyl)benzene-1,3-diol
• C01745
• CHEBI:36011
• PINOSYLVIN [MI]
• LMPK13090001
• Q7196412
• HY-N2387
• NSC-362430
• 5-((1E)-2-Phenylethenyl)-1,3-benzenediol
• 1,3-BENZENEDIOL, 5-((1E)-2-PHENYLETHENYL)-
• (trans)-3,5-stilbenediol
• Stilbene, 3,5-dihydroxy-, trans-
• 5-[(E)-styryl]benzene-1,3-diol
• (E)-pinosylvin
• BSPBio_001753
• 22139-77-1
• BRN 1870942
• UNII-881R434AIB
• CHEMBL101506
• 102-61-4
• 1,3-Benzenediol, 5-[(1E)-2-phenylethenyl]-
• AKOS000276828
• 1,3-Benzenediol, 5-(2-phenylethenyl)-
• BRD-K94645280-001-02-1
• Spectrum5_000307
• MFCD00210544
• AS-76520
• SDCCGMLS-0066433.P001
• CCG-38399
• 3,5-dihydroxy-trans-stilbene
• Stilbene, 1f
• Pinosylvin, >=97.0% (HPLC)
• CHEBI:17323
• 3-06-00-05577 (Beilstein Handbook Reference)
• D33B05BD-8441-4288-A247-D461C3D1F1CA
• SCHEMBL454262
• NSC362430
• NCGC00179033-01
• DTXSID00895857
• NSC 362430
• CS-0022590
• 5-[(1E)-2-phenylethenyl]benzene-1,3-diol
• BDBM50045924
• 5-[(1E)-2-phenylethenyl]-1,3-benzenediol
• EX-A3505
• A815968
• A11372
• 5-styrylbenzene-1,3-diol
• DA-56879

• MDL： MFCD00210544
• Inchi： 1S/C14H12O2/c15-13-8-12(9-14(16)10-13)7-6-11-4-2-1-3-5-11/h1-10,15-16H/b7-6+
• InChI Key： YCVPRTHEGLPYPB-VOTSOKGWSA-N
• SMILES： O([H])C1C([H])=C(C([H])=C(C=1[H])/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])O[H]
• BRN： 1870942

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.083729621 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5
• Molecular Weight: 212.24

Experimental Properties

• Color/Form: Powder
• Density: 1.1035 (rough estimate)
• Melting Point: 153-157 °C
• Boiling Point: 412.491℃/760mmHg
• Flash Point: 194.9±15.5 °C
• Refractive Index: 1.6000 (estimate)
• PSA: 40.46000
• LogP: 3.26820
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Pinosylvin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319-H411
• Warning Statement： P273-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36-51/53
• Safety Instruction： 26-61
• RTECS：WJ5580000
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether